Cas no 2089624-53-1 ((R)-2-(3-(6-Bromopyridin-2-yl)-4H-1,2,4-triazol-4-yl)propan-1-ol)

• Product Name: (R)-2-(3-(6-Bromopyridin-2-yl)-4H-1,2,4-triazol-4-yl)propan-1-ol
• CAS No: 2089624-53-1
• MF: C₁₀H₁₁BrN₄O
• MW: 283.124540567398
• CID: 4636180
• PubChem ID: 134828582
• Update Time: 2025-06-15

(R)-2-(3-(6-Bromopyridin-2-yl)-4H-1,2,4-triazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-2-(3-(6-Bromopyridin-2-yl)-4H-1,2,4-triazol-4-yl)propan-1-ol
• E71347
• (2R)-2-[3-(6-bromopyridin-2-yl)-1,2,4-triazol-4-yl]propan-1-ol
• CS-0069285
• 2089624-53-1
• SCHEMBL20877478

• Inchi： 1S/C10H11BrN4O/c1-7(5-16)15-6-12-14-10(15)8-3-2-4-9(11)13-8/h2-4,6-7,16H,5H2,1H3/t7-/m1/s1
• InChI Key： BWLQKVQZYUNSMW-SSDOTTSWSA-N
• SMILES： BrC1=CC=CC(C2=NN=CN2[C@H](C)CO)=N1

Computed Properties

• Exact Mass: 282.01162g/mol
• Monoisotopic Mass: 282.01162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.8

Additional information on (R)-2-(3-(6-Bromopyridin-2-yl)-4H-1,2,4-triazol-4-yl)propan-1-ol

Introduction to (R)-2-(3-(6-Bromopyridin-2-yl)-4H-1,2,4-triazol-4-yl)propan-1-ol (CAS No. 2089624-53-1)

(R)-2-(3-(6-Bromopyridin-2-yl)-4H-1,2,4-triazol-4-yl)propan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2089624-53-1, represents a unique structural motif that combines a propanol side chain with a triazolyl and bromopyridinyl moiety. The stereochemical configuration at the chiral center, specifically the (R) configuration, adds an additional layer of complexity and interest for researchers exploring its potential applications.

The< strong>6-Bromopyridin-2-yl group is a key feature of this molecule, contributing to its electronic properties and interaction capabilities with biological targets. Bromine atoms are known to enhance binding affinity in many drug candidates due to their ability to form strong hydrogen bonds and participate in halogen bonding interactions. In the context of medicinal chemistry, such functional groups are often strategically incorporated to modulate pharmacokinetic properties and improve therapeutic efficacy.

The< strong>4H-1,2,4-triazol ring is another critical component of this compound. Triazoles are heterocyclic structures that have been widely studied for their diverse biological activities. They exhibit a range of pharmacological effects, including antiviral, antibacterial, and anti-inflammatory properties. The presence of the triazolyl moiety in (R)-2-(3-(6-Bromopyridin-2-yl)-4H-1,2,4-triazol-4-yl)propan-1-ol suggests that this compound may possess similar therapeutic potential. Furthermore, the triazole ring can serve as a scaffold for further derivatization, allowing researchers to fine-tune its biological profile.

The< strong>propanol side chain in this molecule is another important consideration. Alcohols are common functional groups in drug molecules due to their ability to form hydrogen bonds with biological targets. The (R) configuration at the chiral center introduces stereoselectivity, which can significantly impact the compound's biological activity and pharmacokinetic properties. Stereoisomers often exhibit different pharmacological profiles, making the (R) configuration a valuable feature for drug development.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in various cellular processes and are implicated in numerous diseases. The unique structural features of (R)-2-(3-(6-Bromopyridin-2-yl)-4H-1,2,4-triazol-4-yl)propan-1-ol make it a promising candidate for inhibiting specific PPIs. For instance, the bromopyridinyl group could interact with aromatic residues in the PPI interface, while the triazolyl moiety might disrupt critical hydrogen bonding networks.

Another area of interest is the potential use of this compound as a tool compound for biochemical studies. Tool compounds are essential for elucidating the mechanisms of action of enzymes and other biological targets. The combination of stereochemical complexity and multiple functional groups makes (R)-2-(3-(6-Bromopyridin-2-yl)-4H-1,2,4-triazol-4-y l)propan -1 -ol an excellent candidate for structural biology studies. By using this compound as an inhibitor or modulator, researchers can gain insights into the three-dimensional structure and dynamics of their target proteins.

The< strong>CAS number 2089624 -53 -1 provides a unique identifier for this compound and ensures that researchers can reliably obtain consistent batches of material for their studies. The CAS registry system is maintained by the Chemical Abstracts Service and is widely used by chemists and pharmaceutical scientists to ensure accurate identification and documentation of chemical substances.

In conclusion, (R)-2-(3-(6-Bromopyridin - 2 - yl ) - 4 H - 1 , 2 , 4 - tri az ol - 4 - yl ) pro pan - 1 - ol is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing new drugs targeting PPIs or as a tool compound for biochemical studies. As research in medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in discovering new therapies for various diseases.